Cas no 31338-08-6 (L-Tryptophan, butylester)
L-Tryptophan, butylester structure
Product Name:L-Tryptophan, butylester
CAS No:31338-08-6
MF:C15H20N2O2
MW:260.331503868103
CID:306564
PubChem ID:11666077
Update Time:2025-04-19
L-Tryptophan, butylester Chemical and Physical Properties
Names and Identifiers
-
- L-Tryptophan, butylester
- butyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate
- LogP
- 31338-08-6
- tryptophan butylester
- L-Tryptophan butyl ester
- SCHEMBL1167928
- Tryptophane Butylester
- tryptophan-butylester
- YBWXYSUDFGURNJ-ZDUSSCGKSA-N
- L-Tryptophan, butyl ester
- DTXSID60185266
- Tryptophan butyl ester
-
- Inchi: 1S/C15H20N2O2/c1-2-3-8-19-15(18)13(16)9-11-10-17-14-7-5-4-6-12(11)14/h4-7,10,13,17H,2-3,8-9,16H2,1H3/t13-/m0/s1
- InChI Key: YBWXYSUDFGURNJ-ZDUSSCGKSA-N
- SMILES: O(CCCC)C([C@H](CC1=CNC2C=CC=CC1=2)N)=O
Computed Properties
- Exact Mass: 260.1526
- Monoisotopic Mass: 260.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 68.1Ų
Experimental Properties
- PSA: 68.11
L-Tryptophan, butylester Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
31338-08-6 (L-Tryptophan, butylester) Related Products
- 7479-05-2((S)-Ethyl 2-Amino-3-(1H-indol-3-yl)propanoate)
- 4299-70-1(L-Tryptophan Methyl Ester)
- 22032-65-1(D-Tryptophan methyl ester)
- 7303-49-3(rac Tryptophan methyl ester)
- 141595-98-4(D-Tryptophan,phenylmethyl ester)
- 16874-09-2((S)-tert-Butyl 2-amino-3-(1H-indol-3-yl)propanoate)
- 4299-69-8(L-Tryptophan benzyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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